Cas no 228857-32-7 (3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride)

• Product Name: 3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride
• CAS No: 228857-32-7
• MDL: MFCD29055162
• CID: 4642271
• PubChem ID: 67586197
• Update Time: 2025-06-14

3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(2S,4R)-4-methoxypyrrolidin-2-yl]methoxy}pyridine dihydrochloride
• 3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride

• MDL： MFCD29055162

Additional information on 3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride

Comprehensive Overview of 3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride (CAS No. 228857-32-7)

3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride (CAS No. 228857-32-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, features a pyrrolidine ring with a methoxy substitution at the 4-position, coupled with a pyridine moiety through an ether linkage. Its dihydrochloride salt form enhances solubility and stability, making it a preferred choice for experimental studies.

The growing interest in 3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride is partly driven by its potential role in modulating central nervous system (CNS) targets. Researchers are exploring its interactions with neurotransmitter receptors, particularly those involved in cognitive and mood disorders. This aligns with current trends in neuroscience, where compounds with pyrrolidine and pyridine scaffolds are being investigated for their ability to cross the blood-brain barrier (BBB) and exhibit neuroprotective or psychoactive effects.

In the context of drug discovery, the stereochemistry of 3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride is of particular interest. The (2S,4R) configuration ensures specificity in binding to biological targets, a critical factor in designing enantioselective therapeutics. This specificity reduces off-target effects, a common challenge in small-molecule drug development. Recent publications highlight its potential as a scaffold for developing G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine.

Another area of exploration is the compound's metabolic stability and pharmacokinetic profile. The methoxy group at the 4-position of the pyrrolidine ring may influence its cytochrome P450 (CYP450) interactions, a key consideration in drug-drug interaction studies. This is particularly relevant given the increasing demand for safer and more efficacious CNS drugs, as highlighted by recent FDA guidelines on neuropharmacology.

From a synthetic chemistry perspective, the preparation of 3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride involves stereoselective methodologies, such as asymmetric hydrogenation or chiral auxiliary-assisted reactions. These techniques are frequently searched by chemists seeking to optimize yield and purity for high-throughput screening (HTS) applications. The compound's dihydrochloride form also simplifies purification, a practical advantage in process chemistry.

Environmental and green chemistry considerations are increasingly shaping research around this compound. Scientists are investigating solvent-free or catalytic synthetic routes to minimize waste, aligning with the sustainability goals of the pharmaceutical industry. This resonates with broader public interest in eco-friendly drug production, as seen in trending searches for "green synthesis of APIs" (active pharmaceutical ingredients).

In summary, 3-{(2S,4R)-4-methoxypyrrolidin-2-ylmethoxy}pyridine dihydrochloride (CAS No. 228857-32-7) represents a versatile and promising compound in modern medicinal chemistry. Its structural features, combined with its potential therapeutic and synthetic applications, make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovations in CNS drug development and stereoselective synthesis.